Cas no 1820747-48-5 (5-aminohexan-1-ol hydrochloride)

• Product Name: 5-aminohexan-1-ol hydrochloride
• CAS No: 1820747-48-5
• MDL: MFCD29034255
• CID: 4620961
• PubChem ID: 119057118
• Update Time: 2025-09-23

5-aminohexan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-aminohexan-1-ol hydrochloride

• MDL： MFCD29034255

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 5-aminohexan-1-ol hydrochloride

Comprehensive Overview of 5-aminohexan-1-ol hydrochloride (CAS No. 1820747-48-5): Properties, Applications, and Industry Insights

5-aminohexan-1-ol hydrochloride (CAS No. 1820747-48-5) is a versatile organic compound with a growing presence in pharmaceutical and chemical research. This hydrochloride salt derivative of 5-aminohexan-1-ol has garnered attention due to its unique structural properties, making it valuable for synthetic applications and intermediate synthesis. The compound's molecular formula, C₆H₁₅NO·HCl, and its amine-alcohol functionality contribute to its reactivity, enabling diverse transformations in organic chemistry.

Recent trends in drug discovery and peptide synthesis have increased demand for specialized intermediates like 5-aminohexan-1-ol hydrochloride. Researchers frequently search for "CAS 1820747-48-5 solubility," "5-aminohexan-1-ol HCl synthesis," or "amine-alcohol building blocks," reflecting its relevance in modern synthetic workflows. The compound's balanced hydrophilicity and lipophilicity make it particularly useful in designing bioactive molecules with improved pharmacokinetic properties.

From a structural perspective, 5-aminohexan-1-ol hydrochloride features a six-carbon chain with terminal amino and hydroxyl groups, offering two distinct reactive sites for chemical modification. This bifunctional nature allows its incorporation into more complex architectures, addressing current needs in fragment-based drug design and linker chemistry. The hydrochloride salt form enhances stability and handling characteristics compared to the free base, a critical factor for industrial-scale applications.

The compound's role in medicinal chemistry has expanded significantly, particularly in developing targeted therapies and conjugate drugs. Its application as a spacer moiety in antibody-drug conjugates (ADCs) has been explored, aligning with the booming bioconjugation sector. Industry professionals often inquire about "5-aminohexan-1-ol HCl purity standards" and "CAS 1820747-48-5 analytical methods," underscoring the need for rigorous quality control in therapeutic applications.

In material science, 5-aminohexan-1-ol hydrochloride serves as a precursor for functionalized polymers and surface modifiers. The compound's ability to introduce both amine and alcohol functionalities makes it valuable for creating multifunctional materials with tailored properties. Recent publications highlight its use in developing smart coatings and responsive hydrogels, areas experiencing rapid growth in biomedical and industrial applications.

Analytical characterization of CAS 1820747-48-5 typically involves HPLC, NMR spectroscopy, and mass spectrometry to verify identity and purity. The compound generally appears as a white to off-white crystalline powder with good stability under standard storage conditions. Researchers emphasize the importance of proper handling protocols despite its non-hazardous classification, particularly regarding moisture sensitivity common to hydrochloride salts.

The commercial availability of 5-aminohexan-1-ol hydrochloride has improved in recent years, with multiple suppliers offering research quantities to bulk volumes. Procurement specialists frequently search for "1820747-48-5 suppliers" and "5-aminohexan-1-ol HCl price trends," indicating its transition from a specialty chemical to a more accessible research tool. Current market analysis suggests steady demand growth, particularly from the pharmaceutical outsourcing sector and academic research institutions.

Future prospects for 5-aminohexan-1-ol hydrochloride appear promising, with potential applications emerging in biodegradable materials and sustainable chemistry initiatives. Its structural features align well with green chemistry principles, offering opportunities for developing eco-friendly synthetic routes. As research continues to uncover new applications, this compound will likely maintain its position as a valuable chemical building block across multiple disciplines.